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For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides an in-depth technical examination of the substance commonly known

as pangamic acid, or "Vitamin B15." It is imperative to preface this guide with a critical

clarification: "pangamic acid" does not refer to a single, scientifically-defined chemical

compound. Rather, it is a term that has been applied to a variety of substances of differing

chemical identities since its introduction in the mid-20th century. This lack of a standard

chemical identity is a central theme of this whitepaper and a crucial consideration for any

scientific or developmental endeavor.

The U.S. Food and Drug Administration (FDA) considers pangamic acid to be "not an

identifiable substance" and has stated that products labeled as such are unsafe for use, with no

known nutritional properties.[1][2] Consequently, this guide will dissect the historical context,

unravel the chemical identity controversy, and critically evaluate the scientific literature

pertaining to the various compounds that have been marketed and studied under the

"pangamic acid" and "Vitamin B15" labels.

The Chemical Identity Conundrum
The term "pangamic acid" was coined by Ernst T. Krebs, Sr., and Ernst T. Krebs, Jr., who in

1951 claimed to have isolated a new compound from apricot kernels.[1] They described it as 6-

O-(dimethylaminoacetyl)-D-gluconic acid and assigned it the moniker "Vitamin B15,"

suggesting it was an essential nutrient.[1][3] However, subsequent attempts by other
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researchers to synthesize this specific ester using the methods described by the Krebses were

not reproducible.[1]

Over the decades, analyses of products sold as "pangamic acid" or "Vitamin B15" have

revealed a wide range of actual ingredients.[4] These include, but are not limited to:

d-gluconodimethylamino acetic acid: The originally proposed, but never definitively

synthesized, compound.[1]

Mixtures containing dimethylamine: These have raised safety concerns due to their potential

mutagenicity.[1]

Diisopropylammonium dichloroacetate (DIPA): A synthetic compound that readily hydrolyzes

to potentially toxic components.[1][3]

Dimethylglycine (DMG): A derivative of the amino acid glycine.[4]

Mixtures of calcium gluconate and N,N-Dimethylglycine.[5]

Pharmacologically inert substances: In some cases, products labeled as pangamic acid have

been found to contain only substances like lactose.[1]

This inconsistency is a significant obstacle to any systematic scientific investigation. Much of

the early research, particularly from the former Soviet Union, is of limited value as it often fails

to specify the exact chemical composition of the "pangamic acid" being studied.[1]
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Associated Chemical Entities

Pangamic Acid / Vitamin B15

6-O-(dimethylaminoacetyl)-D-gluconic acid

Original Claim (Unverified Synthesis)

Diisopropylammonium Dichloroacetate (DIPA)

Marketed As

Dimethylglycine (DMG)Marketed As / Component Of

Mixtures (e.g., Calcium Gluconate + DMG)

Marketed As

Inert Substances (e.g., Lactose)

Found In Commercial Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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